2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

Specification

• Molecular Formula: C7H7F3N4
• Molecular Weight: 204.15 g/mol
• IUPAC Name: 2-[1-ethyl-5-(trifluoromethyl)triazol-4-yl]acetonitrile
• Standard InChI: InChI=1S/C7H7F3N4/c1-2-14-6(7(8,9)10)5(3-4-11)12-13-14/h2-3H2,1H3
• Standard InChI Key: QVSHLLGNEBPCKH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N=N1)CC#N)C(F)(F)F

Introduction

2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a synthetic organic compound belonging to the class of 1,2,3-triazoles, which are five-membered heterocyclic compounds containing three nitrogen atoms. This specific compound features a trifluoromethyl group, known for enhancing biological activity and stability, and an acetonitrile group, contributing to its chemical reactivity.

Synthesis Methods

The synthesis of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile can be achieved through various methods, often involving the reaction of triazole derivatives with acetonitrile. One approach involves refluxing a triazole derivative with sodium acetate in ethanol under controlled conditions.

Biological and Chemical Applications

This compound is of interest in medicinal chemistry and material science due to its potential biological activities. Triazole compounds, including this one, have shown antimicrobial and antifungal properties, attributed to their structural similarities with other biologically active triazoles. The trifluoromethyl group enhances lipophilicity and metabolic stability, potentially increasing efficacy against biological targets.

Research Findings and Future Directions

Studies on similar triazole compounds suggest they can inhibit specific enzymes or receptors involved in disease processes, such as fungal cytochrome P450 enzymes or targets relevant in cancer therapy. Further research is needed to fully explore the therapeutic potential of 2-[1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile, particularly in discovering new therapeutic agents and innovative materials.